Cas no 1449239-58-0 (4-bromo-6-chloropyridin-3-amine)

• Product Name: 4-bromo-6-chloropyridin-3-amine
• CAS No: 1449239-58-0
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• MDL: MFCD28669275
• CID: 4700702
• PubChem ID: 119086559
• Update Time: 2025-10-31

4-bromo-6-chloropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 4-bromo-6-chloro-
• 4-bromo-6-chloropyridin-3-amine
• 1449239-58-0
• SCHEMBL22465749
• 4-bromo-6-chloro-3-pyridinamine
• G68753
• DB-128849

• MDL： MFCD28669275
• Inchi： 1S/C5H4BrClN2/c6-3-1-5(7)9-2-4(3)8/h1-2H,8H2
• InChI Key： HVHPDQJBQOEOQO-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1N)Cl

Computed Properties

• Exact Mass: 205.92464g/mol
• Monoisotopic Mass: 205.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.8

Additional information on 4-bromo-6-chloropyridin-3-amine

Professional Introduction to 4-bromo-6-chloropyridin-3-amine (CAS No. 1449239-58-0)

4-bromo-6-chloropyridin-3-amine, with the chemical formula C₅H₃BrClN₂, is a significant intermediate in the pharmaceutical and agrochemical industries. This compound, identified by its unique CAS number 1449239-58-0, has garnered attention due to its versatile applications in synthetic chemistry and drug development. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a valuable building block for various chemical transformations.

The structure of 4-bromo-6-chloropyridin-3-amine features a pyridine core with substituents at the 3rd, 4th, and 6th positions. This arrangement allows for multiple pathways in organic synthesis, including nucleophilic aromatic substitution, cross-coupling reactions, and heterocyclic derivatization. Such properties have made it a preferred choice for researchers aiming to develop novel compounds with potential therapeutic benefits.

In recent years, the pharmaceutical industry has seen a surge in the exploration of pyridine derivatives due to their broad biological activity. The compound 4-bromo-6-chloropyridin-3-amine has been extensively studied for its role in synthesizing bioactive molecules. For instance, it serves as a precursor in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromo and chloro groups facilitate further functionalization, enabling the creation of complex structures with high specificity.

One of the most compelling aspects of 4-bromo-6-chloropyridin-3-amine is its utility in constructing heterocyclic frameworks. Heterocycles are fundamental motifs in many drugs and natural products, exhibiting diverse pharmacological properties. Researchers have leveraged the reactivity of this compound to develop new derivatives with enhanced efficacy and reduced side effects. For example, studies have shown that pyridine-based inhibitors can modulate enzyme activity by binding to specific pockets within the target proteins.

The agrochemical sector also benefits from the versatility of 4-bromo-6-chloropyridin-3-amine. Its derivatives have been explored as intermediates for herbicides and pesticides, contributing to more effective crop protection strategies. The ability to introduce various functional groups allows chemists to tailor the properties of these compounds, ensuring they meet specific agricultural needs while minimizing environmental impact.

The synthesis of 4-bromo-6-chloropyridin-3-amine typically involves multi-step reactions starting from commercially available pyridine precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These techniques underscore the compound's importance in modern synthetic chemistry.

In conclusion, 4-bromo-6-chloropyridin-3-amine (CAS No. 1449239-58-0) is a pivotal intermediate with far-reaching applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it indispensable for developing innovative solutions across multiple industries. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of chemical innovation.